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Compound of Interest

Compound Name:
N4-(3,3,3-

Trifluoropropanoyl)cytidine

Cat. No.: B15597307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N4-acyl cytidine analogs, a class of

molecules with significant potential in therapeutic research. While the specific compound of

interest, N4-(3,3,3-Trifluoropropanoyl)cytidine, is not widely cataloged with a publicly

available CAS number, this guide offers comprehensive information on the broader class of N4-

acyl cytidines. We will delve into their synthesis, potential suppliers of related compounds, and

relevant experimental methodologies, providing a solid foundation for researchers working with

these modified nucleosides.

Compound Identification: The Challenge of N4-
(3,3,3-Trifluoropropanoyl)cytidine
A thorough search of chemical databases and scientific literature did not yield a specific CAS

Registry Number for N4-(3,3,3-Trifluoropropanoyl)cytidine. This suggests that the compound

may be a novel entity, not yet widely synthesized or characterized, or is described under a

different nomenclature in existing publications. The absence of a dedicated CAS number

presents a challenge for sourcing and detailed technical data retrieval.

However, the general class of N4-acyl cytidines is well-documented, with various analogs being

explored for their biological activities. Understanding the synthesis and properties of these
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related compounds can provide valuable insights for researchers interested in N4-(3,3,3-
Trifluoropropanoyl)cytidine.

Potential Suppliers of Related Cytidine Analogs
While a direct supplier for N4-(3,3,3-Trifluoropropanoyl)cytidine could not be confirmed due

to the lack of a CAS number, companies specializing in custom nucleoside synthesis are the

most likely source for this compound. One such company that has been identified as a supplier

of other modified nucleosides is:

Supplier Contact Information Notes

NewCan Biotech Limited --INVALID-LINK--

Specializes in carbohydrates,

nucleosides, nucleotides, and

phosphoramidites. While the

target compound is not in their

public catalog, they may offer

custom synthesis services.

Researchers are encouraged to contact such specialized chemical synthesis companies with

the desired structure to inquire about custom synthesis possibilities.

General Synthesis of N4-Acyl Cytidine Analogs
The synthesis of N4-acyl cytidines typically involves the acylation of the exocyclic N4-amino

group of cytidine. A general synthetic workflow is outlined below. This process often requires

protection of the hydroxyl groups on the ribose sugar to ensure selective acylation of the target

amine.
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Protection of Ribose Hydroxyls

N4-Acylation Deprotection

Cytidine Protecting Group Addition
(e.g., TBDMS, Ac) Protected Cytidine

Acylation Reaction3,3,3-Trifluoropropanoyl
Chloride N4-Acyl Protected Cytidine Removal of

Protecting Groups N4-(3,3,3-Trifluoropropanoyl)cytidine
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N4-Acyl Cytidine Analog
(e.g., N4-(3,3,3-Trifluoropropanoyl)cytidine)
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[https://www.benchchem.com/product/b15597307#n4-3-3-3-trifluoropropanoyl-cytidine-cas-
number-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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